2-chloro-N-cyclopropyl-5-nitropyrimidin-4-amine
Cat. No. B3302729
M. Wt: 214.61 g/mol
InChI Key: NNWSQRLDWYRIRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09096601B2
Procedure details
Cyclopropylamine (1.8 ml) and N,N-diisopropylethylamine (6.6 ml) were dissolved into 75 ml dichloromethane. The mixture was added dropwise to a solution of 2,4-dichloro-5-nitropyrimidine (5.0 g) in dichloromethane (15 ml) at 0° C. After the completion of the dropwise addition, the mixture was kept at the same temperature to react for 40 min. Purification was conducted by a column chromatography to obtain a bright-yellow solid (2.6 g) in a yield of 47%. 1H NMR (400 MHz, CDCl3): δ 8.84 (s, 1H), 7.35 (s, 1H), 3.84 (m, 1H), 1.36 (m, 4H) ppm.
Name
Yield
47%
Identifiers
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REACTION_CXSMILES
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[CH:1]1([NH2:4])[CH2:3][CH2:2]1.C(N(CC)C(C)C)(C)C.[Cl:14][C:15]1[N:20]=[C:19](Cl)[C:18]([N+:22]([O-:24])=[O:23])=[CH:17][N:16]=1>ClCCl>[Cl:14][C:15]1[N:20]=[C:19]([NH:4][CH:1]2[CH2:3][CH2:2]2)[C:18]([N+:22]([O-:24])=[O:23])=[CH:17][N:16]=1
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Inputs
Step One
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Name
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|
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Quantity
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1.8 mL
|
|
Type
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reactant
|
|
Smiles
|
C1(CC1)N
|
|
Name
|
|
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Quantity
|
6.6 mL
|
|
Type
|
reactant
|
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Smiles
|
C(C)(C)N(C(C)C)CC
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|
Name
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|
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Quantity
|
75 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Step Two
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Name
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|
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Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=NC=C(C(=N1)Cl)[N+](=O)[O-]
|
|
Name
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|
|
Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
After the completion of the dropwise addition
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to react for 40 min
|
|
Duration
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40 min
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
Purification
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=NC=C(C(=N1)NC1CC1)[N+](=O)[O-]
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.6 g | |
| YIELD: PERCENTYIELD | 47% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
